Cas no 1396812-57-9 (2-{4-2-(4-chlorophenoxy)-2-methylpropanamidophenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-{4-2-(4-chlorophenoxy)-2-methylpropanamidophenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396812-57-9
• MF: C₂₁H₂₁ClN₆O₃
• MW: 440.88284277916
• CID: 6279017
• PubChem ID: 71792277
• Update Time: 2025-07-09

2-{4-2-(4-chlorophenoxy)-2-methylpropanamidophenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(4-chlorophenoxy)-2-methylpropanamidophenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-{4-[2-(4-chlorophenoxy)-2-methylpropanamido]phenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024542378
• 2-[4-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]phenyl]-N-cyclopropyltetrazole-5-carboxamide
• 2-(4-(2-(4-chlorophenoxy)-2-methylpropanamido)phenyl)-N-cyclopropyl-2H-tetrazole-5-carboxamide
• F6242-0733
• VU0539689-1
• 1396812-57-9

• Inchi： 1S/C21H21ClN6O3/c1-21(2,31-17-11-3-13(22)4-12-17)20(30)24-15-7-9-16(10-8-15)28-26-18(25-27-28)19(29)23-14-5-6-14/h3-4,7-12,14H,5-6H2,1-2H3,(H,23,29)(H,24,30)
• InChI Key： LRYAPFMTMDLKTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NC1C=CC(=CC=1)N1N=NC(C(NC2CC2)=O)=N1)=O

Computed Properties

• Exact Mass: 440.1363662g/mol
• Monoisotopic Mass: 440.1363662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on 2-{4-2-(4-chlorophenoxy)-2-methylpropanamidophenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide

Compound CAS No 1396812-57-9: 2-{4-[2-(4-Chlorophenoxy)-2-methylpropanamido]phenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide

The compound with CAS No 1396812-57-9, named 2-{4-[2-(4-Chlorophenoxy)-2-methylpropanamido]phenyl}-N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a tetrazole ring system and several functional groups that contribute to its unique properties.

The tetrazole moiety in this compound is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. This structure is known for its stability and reactivity under certain conditions, making it a valuable component in drug design and material science. The presence of the cyclopropyl group further enhances the compound's versatility by introducing strain and reactivity into the molecule.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug development. The 4-chlorophenoxy group in this compound adds electron-withdrawing properties, which can influence the molecule's pharmacokinetic profile and bioavailability.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to optimize the production process. These methods not only improve yield but also ensure the purity of the final product.

In terms of applications, this compound has shown promise in several areas. Its tetrazole ring makes it a potential candidate for use in explosives or pyrotechnics due to its high nitrogen content and stability under certain conditions. Additionally, the compound's ability to form hydrogen bonds and its lipophilic nature make it an interesting candidate for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Using tools like molecular docking and quantum mechanics simulations, scientists can predict how this compound interacts with biological targets or other molecules in solution.

The cyclopropyl group in this molecule has been shown to enhance its stability under thermal stress, making it suitable for high-temperature applications. Furthermore, the presence of the chlorophenoxy group contributes to its hydrophobicity, which is advantageous in certain industrial processes where water resistance is required.

In conclusion, CAS No 1396812-57-9 represents a cutting-edge development in organic chemistry with multifaceted applications across various industries. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in drug design, materials science, and beyond.